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Compound of Interest

Compound Name: 3-Methylthiacyclohexane

Cat. No.: B15349657

In-Depth Technical Guide: 3-
Methylthiacyclohexane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Methylthiacyclohexane, a
heterocyclic organic compound. Due to the limited availability of data for this specific molecule,
this guide focuses on the synthesis and characterization of its chiral form, (-)-(S)-3-
methylthiacyclohexane, as detailed in the scientific literature. Information on related
compounds is also included to provide a broader context for its potential properties and
applications.

Identifiers and Chemical Properties

A specific CAS Registry Number for 3-methylthiacyclohexane is not readily found in major
chemical databases, suggesting it is not a commonly isolated or commercially available
compound. However, identifiers for the parent compound, thiacyclohexane, are well-
documented.

Table 1: Identifiers for Thiacyclohexane (Parent Compound)
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Identifier Type Value
CAS Number 1613-51-0
IUPAC Name Thiacyclohexane
Thiane, Pentamethylene sulfide, Tetrahydro-2H-
Synonyms ]
thiopyran
Molecular Formula CsH10S
Molecular Weight 102.20 g/mol

Based on its structure, the molecular formula for 3-Methylthiacyclohexane is CeH12S, and its
molecular weight is 116.23 g/mol .

Synthesis of (-)-(S)-3-Methylthiacyclohexane

The synthesis of the optically active (-)-(S)-enantiomer of 3-methylthiacyclohexane has been
described in the scientific literature. The following protocol is based on the work of Sliwka and
Hansen (1984).

Experimental Protocol

The synthesis involves the reaction of a chiral dibromide with sodium sulfide.

Materials:

(-)-2-methyl-1,5-dibromopentane

Sodium sulfide (NazS)

Ethanol (absolute)

Water

Procedure:

o A solution of sodium sulfide in water is prepared.
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e This aqueous solution is added dropwise to a solution of (-)-2-methyl-1,5-dibromopentane in
absolute ethanol.

e The reaction mixture is stirred at a specified temperature for a set duration (details typically
found in the full experimental section of the cited paper).

 After the reaction is complete, the mixture is worked up by extraction with an organic solvent
(e.g., diethyl ether or dichloromethane).

e The organic layers are combined, dried over an anhydrous salt (e.g., MgSOa or NazS0a),
and the solvent is removed under reduced pressure.

e The crude product is then purified by distillation to yield pure (-)-(S)-3-
methylthiacyclohexane.

Table 2: Reported Data for (-)-(S)-3-Methylthiacyclohexane

Property Value

Molecular Formula CeH12S

Molecular Weight 116.23 g/mol

Boiling Point Not explicitly stated in the abstract
Specific Rotation Not explicitly stated in the abstract

Note: Detailed quantitative data such as boiling point and specific rotation would be contained
within the full experimental section of the cited research paper.

Synthesis Workflow

The logical flow of the synthesis is depicted in the following diagram.
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Synthesis of (-)-(S)-3-Methylthiacyclohexane

Reactants

(-)-2-methyl-1,5-dibromopentane Sodium Sulfide (NazS)

e
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Cyclization in Ethanol/Water

Workup & Purification

Extraction with Organic Solvent

l

Drying of Organic Phase
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Solvent Evaporation
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Distillation
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(-)-(S)-3-Methylthiacyclohexane
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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